Cas no 1643563-51-2 (5-Bromo-[2,4-di(n-propyl)-d14]-thiazole)
1643563-51-2 structure
Product Name:5-Bromo-[2,4-di(n-propyl)-d14]-thiazole
CAS No:1643563-51-2
MF:C9H14BrNS
MW:262.269423961639
CID:6810890
PubChem ID:133552571
Update Time:2025-03-06
5-Bromo-[2,4-di(n-propyl)-d14]-thiazole Chemical and Physical Properties
Names and Identifiers
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- CS-20002
- 5-Bromo-[2,4-di(n-propyl)-d14]-thiazole
- 1643563-51-2
-
- Inchi: 1S/C9H14BrNS/c1-3-5-7-9(10)12-8(11-7)6-4-2/h3-6H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2
- InChI Key: BUWSXTXAVVJWEH-ZLKPZJALSA-N
- SMILES: BrC1=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])S1
Computed Properties
- Exact Mass: 261.09091Da
- Monoisotopic Mass: 261.09091Da
- Isotope Atom Count: 14
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 41.1Ų
5-Bromo-[2,4-di(n-propyl)-d14]-thiazole Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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